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indole-3-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Bromo-1H-indole-3-carboxylic acid, a halogenated derivative of the indole scaffold, serves

as a pivotal building block in the landscape of medicinal chemistry and organic synthesis. Its

unique structural features facilitate a diverse range of chemical transformations, positioning it

as a key intermediate in the development of novel therapeutic agents and functional materials.

This technical guide provides a comprehensive overview of its chemical properties, synthesis,

and applications, with a focus on its role in drug discovery. Detailed experimental protocols and

conceptual diagrams are presented to support researchers in their scientific endeavors.

Chemical and Physical Properties
6-Bromo-1H-indole-3-carboxylic acid is a solid, typically appearing as a white or light yellow

powder. It is a natural product that has been isolated from the marine sponge Smenospongia

purpurea. The compound's stability and reactivity make it a valuable asset in synthetic

chemistry.

Table 1: Physicochemical Properties of 6-Bromo-1H-indole-3-carboxylic acid
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Property Value Reference(s)

CAS Number 101774-27-0

Molecular Formula C₉H₆BrNO₂

Molecular Weight 240.06 g/mol [1]

Appearance White or light yellow powder

Storage Temperature 2-8°C [2]

Purity ≥ 98% (HPLC) [2]

Table 2: Crystallographic Data for 6-Bromo-1H-indole-3-carboxylic acid[1][3]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/n

a 7.2229 (14) Å

b 11.874 (2) Å

c 11.079 (2) Å

β 108.37 (3)°

Volume 901.7 (3) Å³

Z 4

Synthesis and Reactivity
The synthesis of 6-bromoindole derivatives is a critical step in the development of various

bioactive compounds. While a direct, detailed protocol for the synthesis of 6-Bromo-1H-indole-
3-carboxylic acid from simple precursors is not readily available in the public domain, a

representative synthetic workflow can be illustrated through the preparation of its derivatives.

The following diagram outlines a general multi-step synthesis starting from 6-bromoindole, as

described in the patent literature for the preparation of a related compound.
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Step 1: Friedel-Crafts Acylation

Step 2: Amidation

Step 3: Reduction

Step 4: Protection

6-Bromoindole

2-(6-bromo-1H-indol-3-yl)-2-oxoacetyl chloride

Oxalyl chloride, AlCl₃

Amide Derivative

Amine Derivative

tert-butyl 2-(6-bromo-1H-indol-3-yl)ethylcarbamate

Boc Anhydride

Click to download full resolution via product page

A representative synthetic workflow for a 6-bromoindole derivative.

Applications in Drug Discovery and Scientific
Research
6-Bromo-1H-indole-3-carboxylic acid is a versatile precursor for a wide array of biologically

active molecules. Its derivatives have shown promise in various therapeutic areas.
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Anticancer and Anti-inflammatory Potential
Indole derivatives are known for their diverse biological activities, including anti-inflammatory

and anticancer properties. The 6-bromo substitution on the indole ring provides a handle for

further chemical modifications, enabling the synthesis of novel therapeutic agents.

Antiviral and Antimicrobial Activity
This compound has demonstrated antibacterial activity against Staphylococcus. Furthermore,

derivatives of 6-bromo-5-methoxyindole-3-carboxylic acid have been investigated for their

antiviral effects, with one such derivative showing complete inhibition of SARS-CoV-2

replication in vitro at a concentration of 52.0 μM.[4] 6-bromoindolglyoxylamide derivatives have

also been identified as having intrinsic antimicrobial activity against Gram-positive bacteria and

antibiotic-enhancing properties against resistant Gram-negative bacteria.[5]

Fungicidal Properties
Acylated derivatives of 6-bromoindole have been synthesized and evaluated for their fungicidal

potential against phytopathogenic fungi such as Botrytis cinerea and Monilinia fructicola.[6]

Neurological Disorders
As a key intermediate, this compound is utilized in the synthesis of pharmaceuticals targeting

neurological disorders.

Experimental Protocols
Crystallization for X-ray Diffraction
A published method for obtaining single crystals of 6-Bromo-1H-indole-3-carboxylic acid
suitable for X-ray diffraction studies is as follows:

Dissolve 0.2 g of the title compound in 20 ml of methanol.[1]

Place the solution in a dark environment.[1]

Allow for slow evaporation of the solvent over a period of 7 days to yield yellow single

crystals.[1]
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Potential Signaling Pathways for Indole Derivatives
While the specific signaling pathways modulated by 6-Bromo-1H-indole-3-carboxylic acid
are not extensively characterized, related indole compounds, such as Indole-3-Carbinol (I3C),

are known to interact with the Aryl Hydrocarbon Receptor (AHR) pathway. This interaction can

influence macrophage polarization, a key process in the immune response. The following

diagram illustrates a potential mechanism of action for indole derivatives based on the known

activity of I3C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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